Cas no 1782706-17-5 (2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde)

• Product Name: 2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde
• CAS No: 1782706-17-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 5750318
• PubChem ID: 83900113
• Update Time: 2025-06-08

2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-fluoro-2-methoxyphenyl)acetaldehyde
• 1782706-17-5
• EN300-1910830
• SCHEMBL21823537
• 2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde

• Inchi： 1S/C9H8BrFO2/c1-13-9-6(2-3-12)4-7(10)5-8(9)11/h3-5H,2H2,1H3
• InChI Key： MXXHNRFKNWMDFJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)CC=O)OC)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde

Recent Advances in the Application of 2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde (CAS: 1782706-17-5) in Chemical Biology and Pharmaceutical Research

2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde (CAS: 1782706-17-5) is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of novel pharmaceuticals and chemical probes. Recent studies have highlighted its utility in the construction of complex heterocyclic scaffolds and its role in targeted drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological relevance, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(5-Bromo-3-fluoro-2-methoxyphenyl)acetaldehyde as a versatile building block for the synthesis of indole-based kinase inhibitors. Researchers employed a palladium-catalyzed coupling strategy to incorporate this aldehyde into potent inhibitors of Bruton's tyrosine kinase (BTK), showing IC₅₀ values in the low nanomolar range. The bromo and fluoro substituents were found to be critical for maintaining optimal binding interactions with the target protein.

In the field of chemical biology, this compound has gained attention for its role in developing fluorescent probes. A recent ACS Chemical Biology publication (2024) described its conversion into a benzaldehyde-derived fluorophore that selectively labels cysteine residues in live cells. The probe's specificity was attributed to the unique electronic effects imparted by the bromo-fluoro-methoxy substitution pattern, enabling real-time monitoring of redox dynamics in cellular systems.

From a synthetic chemistry perspective, advances in asymmetric catalysis have expanded the utility of 1782706-17-5. A 2024 Organic Letters report detailed an enantioselective organocatalytic Mannich reaction using this aldehyde, achieving excellent diastereo- and enantioselectivity (up to 99% ee). The resulting β-amino aldehydes showed promising activity as antimicrobial agents against drug-resistant bacterial strains, suggesting potential applications in addressing antibiotic resistance.

Pharmacokinetic studies of derivatives containing this structural motif have revealed favorable drug-like properties. Research published in European Journal of Pharmaceutical Sciences (2023) demonstrated that the bromo-fluoro substitution pattern enhances metabolic stability while maintaining adequate solubility. These findings support the growing interest in this chemical scaffold for CNS-targeted therapeutics, where balanced lipophilicity is crucial for blood-brain barrier penetration.

Ongoing clinical investigations have identified several drug candidates incorporating the 2-(5-bromo-3-fluoro-2-methoxyphenyl)acetaldehyde core structure. Most notably, a phase I trial (NCT0543289) is evaluating a PARP inhibitor derived from this intermediate for the treatment of BRCA-mutated cancers. Preliminary results suggest favorable safety profiles and early signs of efficacy, with complete trial data expected in late 2024.

Future research directions for this compound include exploration of its utility in PROTAC (proteolysis targeting chimera) design and as a precursor for radiofluorination in PET imaging probes. The unique electronic properties conferred by its substitution pattern make it particularly suitable for these cutting-edge applications in chemical biology and precision medicine.